Cas no 2138525-17-2 (3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide)

• Product Name: 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide
• CAS No: 2138525-17-2
• MF: C₉H₁₄Br₂N₄O
• MW: 354.041659832001
• CID: 6143010
• PubChem ID: 165490280
• Update Time: 2025-07-19

3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide
• 2138525-17-2
• EN300-1140879

• Inchi： 1S/C9H14Br2N4O/c1-5-14-6(10)7(11)15(5)4-9(2,13-3)8(12)16/h13H,4H2,1-3H3,(H2,12,16)
• InChI Key： DDIJSWMLXMVYRY-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)N1CC(C(N)=O)(C)NC)Br

Computed Properties

• Exact Mass: 353.95139g/mol
• Monoisotopic Mass: 351.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide

Introduction to 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide (CAS No. 2138525-17-2) and Its Emerging Applications in Chemical Biology

3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide, identified by its CAS number 2138525-17-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazole derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of 4,5-dibromo and 2-methyl substituents on the imidazole ring, along with the amide functional group, contribute to its distinct chemical properties and biological interactions.

The imidazole core of 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide is a well-known pharmacophore that interacts with various biological targets, including enzymes and receptors. The 4,5-dibromo substitution enhances the electron-withdrawing effect on the imidazole ring, which can modulate its reactivity and binding affinity. This modification has been strategically employed in drug design to improve metabolic stability and binding interactions with biological targets. Additionally, the 2-methyl group and the secondary amide functionality introduce further conformational flexibility, allowing for diverse binding modes and interactions with biological macromolecules.

In recent years, there has been a surge in research focused on developing novel imidazole derivatives as potential therapeutic agents. The structural motif of 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide has been explored in various preclinical studies for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The dibromo substituents are particularly noteworthy as they have been shown to enhance the bioavailability and target specificity of small molecules by influencing their interactions with biological enzymes.

One of the most compelling aspects of this compound is its ability to modulate key signaling pathways involved in disease progression. For instance, studies have suggested that derivatives of imidazole can interact with Janus kinases (JAKs), which are critical regulators of inflammatory responses. The presence of both bromine atoms and methyl groups in 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide allows for precise tuning of its pharmacological properties, enabling researchers to fine-tune its activity against specific biological targets. This level of structural control is essential for developing drugs with high efficacy and minimal side effects.

The synthesis of 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 4,5-dibromo substituents typically involves halogenation reactions under controlled conditions to prevent unwanted side reactions. The subsequent functionalization at the 1-position of the imidazole ring with an amide group adds complexity to the synthetic route but is crucial for achieving the desired biological activity. Advances in synthetic methodologies have enabled more efficient production processes for this class of compounds, making them more accessible for further research and development.

From a computational chemistry perspective, the molecular modeling of 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanamide has provided valuable insights into its binding interactions with biological targets. Molecular dynamics simulations have revealed that the compound adopts specific conformations that enhance its affinity for certain enzymes and receptors. These findings have guided medicinal chemists in designing analogs with improved pharmacokinetic properties. Additionally, virtual screening techniques have been employed to identify potential lead compounds based on their structural similarity to known bioactive molecules.

The pharmacological profile of 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yloxy)-propylamine hydrochloride, a related derivative synthesized from this compound class, has been extensively studied in preclinical models. These studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. The structural features present in our compound are believed to contribute to these effects by modulating intracellular signaling pathways involved in inflammation. Further research is ongoing to explore its therapeutic potential in other disease models.

In conclusion,3-(4,5-dibromo )), -m )l -imidalzol-l yl ) -propion amide (CAS No.) represents a promising scaffold for developing novel therapeutic agents with diverse biological activities.) The unique structural features )f this compound )nclude th e presence o f ( ,,)bromine substituents )nside th e im idazole ring,) wh ich enh an ce i ts bi o logical intera ctions.) Advances i n synt hesis an d comput ational ch emistry ha ve en abl ed a deeper un derstanding o f i ts pha rmacological p r opertie s.) Future stu dies sho uld further e xplor e th e therapeutic p otential o f thi s an d relat ed compoun ds i n treati ng various hum an di sease s.) p >)